Cas no 101470-86-4 (Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14-hydroxy-19-oxo-, (3b,5a)- (9CI))

• Product Name: Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14-hydroxy-19-oxo-, (3b,5a)- (9CI)
• CAS No: 101470-86-4
• MF: C₃₀H₄₄O₉
• MW: 548.664970397949
• CID: 155993
• PubChem ID: 58387
• Update Time: 2025-04-19

Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14-hydroxy-19-oxo-, (3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14-hydroxy-19-oxo-, (3b,5a)- (9CI)
• (3S,5S,10R,13R,14S,17R)-3-[(2R,5S)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-
• Christyosid
• Christyosid [German]
• Corotoxigenin-beta-D-digitalosid
• Christyoside
• Corotoxigenin-beta-D-digitalosid [German]
• 5-alpha-Card-20(22)-enolide, 3-beta-((6-deoxy-3-O-methylgalactopyranosyl)oxy)-14-hydroxy-19-oxo-
• 101470-86-4

• Inchi： 1S/C30H44O9/c1-16-24(33)26(36-3)25(34)27(38-16)39-19-6-10-29(15-31)18(13-19)4-5-22-21(29)7-9-28(2)20(8-11-30(22,28)35)17-12-23(32)37-14-17/h12,15-16,18-22,24-27,33-35H,4-11,13-14H2,1-3H3/t16?,18-,19-,20+,21?,22?,24-,25?,26?,27-,28+,29+,30-/m0/s1
• InChI Key： PMTSPAGBAFCORP-SQAZWHIYSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CCC1[C@@]3(C=O)CC[C@@H](C[C@@H]3CCC21)O[C@H]1C(C([C@H](C(C)O1)O)OC)O

Computed Properties

• Exact Mass: 548.298533
• Monoisotopic Mass: 548.298533
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 132

Experimental Properties

• Density: 1.31
• Boiling Point: 731.6°Cat760mmHg
• Flash Point: 236.2°C
• Refractive Index: 1.588
• PSA: 131.75000
• LogP: 2.28920